CISOLVENTYELLOW81

• CAS No.: 12227-56-4
• Molecular Formula: C9H9BrO2
• Synonyms: CISOLVENTYELLOW81

Description

C.I. Solvent Yellow 81 (CAS 22094-93-5), also known as Pigment Yellow 81, is a chlorinated bis-azo pigment with the molecular formula C₃₆H₃₂Cl₄N₆O₄ and a molecular weight of 754.49 g/mol . It is synthesized via diazotization and coupling reactions using 2,2',5,5'-tetrachlorobenzidine as a key intermediate . The compound exhibits a bright greenish-yellow hue and is widely used in industrial applications, including coatings, inks, plastics, and solvent-based metal decorative printing due to its high tinting strength and stability .

Key properties include:

• Melting point: >400°C
• Density: 1.41–1.42 g/cm³
• Particle size: 0.16 μm (average)
• Lightfastness: 6–7 (on the Blue Wool Scale)
• Heat resistance: Stable up to 170–180°C for 30 minutes .

Its molecular structure features two azo groups (-N=N-) linked to chlorinated aromatic rings, contributing to its chemical inertness and resistance to solvents and UV degradation .

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed comparison of C.I. Solvent Yellow 81 with structurally or functionally analogous compounds:

Table 1: Comparative Analysis of C.I. Solvent Yellow 81 and Related Compounds

Property	C.I. Solvent Yellow 81	C.I. Solvent Yellow 12	C.I. Solvent Yellow 14	C.I. Pigment Yellow 3
CAS Number	22094-93-5	81-48-1	6370-43-0	6486-23-3
Molecular Formula	C₃₆H₃₂Cl₄N₆O₄	C₁₉H₁₆N₂O	C₁₆H₁₂N₂O	C₁₆H₁₂Cl₂N₄O₄
Molecular Weight	754.49 g/mol	288.35 g/mol	248.28 g/mol	395.20 g/mol
Color	Bright greenish-yellow	Yellow	Yellow	Greenish-yellow
Melting Point	>400°C	120–125°C	150–155°C	340°C
Lightfastness	6–7	4–5	3–4	5–6
Heat Resistance	170–180°C	100–120°C	130–140°C	160–180°C
Primary Applications	Plastics, coatings, inks	Oils, waxes, solvents	Inks, textiles	Paints, printing inks
Solubility	Insoluble in water	Soluble in organic solvents	Soluble in alcohols	Insoluble in water

Key Differences and Research Findings

Structural Complexity vs. Simplicity: C.I. Solvent Yellow 81 contains four chlorine atoms and a bis-azo structure, enhancing its UV stability compared to mono-azo analogs like Solvent Yellow 12 and 14 . Solvent Yellow 12 (CAS 81-48-1) and Solvent Yellow 14 (CAS 6370-43-0) lack chlorine substituents, resulting in lower heat and light resistance .

Performance in Plastics :

• C.I. Solvent Yellow 81 outperforms C.I. Pigment Yellow 3 in polyolefins (stable at 260°C for 5 minutes) but shows slight migration in soft PVC at low concentrations .

Synthetic Accessibility :

• C.I. Solvent Yellow 81 requires multistep synthesis with chlorinated intermediates, while Solvent Yellow 12 and 14 are simpler to produce .